Cas no 62664-81-7 (Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1))
62664-81-7 structure
Product Name:Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
CAS No:62664-81-7
MF:C21H15N3O6
MW:405.360305070877
CID:436119
PubChem ID:71384061
Update Time:2025-04-19
Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
- 3-methylphenanthrene,1,3,5-trinitrobenzene
- 62664-81-7
- 3-Methylphenanthrene--1,3,5-trinitrobenzene (1/1)
- DTXSID10806338
-
- Inchi: 1S/C15H12.C6H3N3O6/c1-11-6-7-13-9-8-12-4-2-3-5-14(12)15(13)10-11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-10H,1H3;1-3H
- InChI Key: ADTNJKFWPUUYDR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.C12=CC(C)=CC=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 405.09615
- Monoisotopic Mass: 405.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 449
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 129.42
Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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